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Compound of Interest

Compound Name: 1,1-Dichloro-2,2-difluoroethane

Cat. No.: B1293416

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known toxicological data for three isomers
of dichlorodifluoroethane: 1,2-dichloro-1,1-difluoroethane (HCFC-132b), 1,1-dichloro-1,2-
difluoroethane (HCFC-132c), and 1,2-dichloro-1,2-difluoroethane. The information presented is
intended to assist researchers in understanding the potential hazards associated with these
compounds and to highlight areas where data is currently lacking.

Data Summary

The available quantitative and qualitative toxicity data for the dichlorodifluoroethane isomers
are summarized in the tables below. It is important to note that comprehensive toxicological
data is not available for all isomers, limiting a direct comparative assessment.

Table 1: Physical and Chemical Properties
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1,2-dichloro-1,1-

1,1-dichloro-1,2-

1,2-dichloro-1,2-

Property difluoroethane difluoroethane .
difluoroethane
(HCFC-132b) (HCFC-132c)

CAS Number 1649-08-7[1] 1842-05-3[2] 431-06-1[3]

Molecular Formula C2H2CI2F2[1] C2H2CIz2F2[2] C2H2CIz2F2[3]

Molecular Weight 134.94 g/mol [4] 134.93 g/mol [2] 134.94 g/mol

Boiling Point 46-47 °C[1] 45.1 °C[2] Data not available
o Clear, colorless )

Appearance Colorless liquid[1] Data not available

liquid[2]

ble 2: -

Toxicity Endpoint

1,2-dichloro-1,1-
difluoroethane
(HCFC-132b)

1,1-dichloro-1,2-
difluoroethane
(HCFC-132c)

1,2-dichloro-1,2-
difluoroethane

4-hour Approximate

Lethal Concentration

(ALC), Rat

110,000 mg/m3[5]

Data not available

Data not available

30-minute LC50,

Mouse

269,000 mg/m3[3]

Data not available

Data not available

Lowest Observed

Lethal Concentration

(LCLO), Rat (4h)

20,000 ppm[1]

Data not available

Data not available

Approximate Oral
Lethal Dose (ALD),
Rat

25,000 mg/kg[5]

Toxic if swallowed
(GHS Hazard
Statement H301)[2]

Data not available

Toxic if inhaled (GHS
Hazard Statement
H331)[2]

) Weak anaesthetic at )
Inhalation Hazard Data not available

high concentrations|[5]

Table 3: Other Toxicological Data
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Endpoint

1,2-dichloro-1,1-
difluoroethane
(HCFC-132b)

1,1-dichloro-1,2-
difluoroethane
(HCFC-132c)

1,2-dichloro-1,2-
difluoroethane

Skin Irritation

Mild irritant[5]

Data not available

Data not available

Eye Irritation

Mild irritant[5]

Data not available

Data not available

Skin Sensitization

Not a sensitizer[5]

Data not available

Data not available

Cardiac Sensitization
(Dog)

Sensitizing at =
27,500 mg/m3 with
adrenaline

challengel[5]

Data not available Data not available

Mutagenicity (Ames
Test)

Not mutagenic[5]

Data not available Data not available

Developmental

Toxicity

Slight maternal and
possible embryotoxic
effect at high

exposure levels[5]

Data not available Data not available

Carcinogenicity

No data available[5]

Data not available Data not available

Experimental Protocols

Detailed methodologies for key toxicological assessments are crucial for the interpretation and

replication of study results. The following sections outline standard protocols for experiments

cited in this guide.

Acute Inhalation Toxicity (OECD Test Guideline 403)

This protocol is designed to determine the median lethal concentration (LC50) of a substance.

» Animal Selection: Young, healthy adult rats of a common laboratory strain are used.

o Exposure: Animals are exposed to the test substance as a vapor in a whole-body or nose-

only inhalation chamber for a fixed period, typically 4 hours.
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» Concentrations: A range of concentrations are tested to elicit a dose-response relationship.

e Observations: Animals are monitored for clinical signs of toxicity during and after exposure
for up to 14 days.

o Endpoint: The primary endpoint is mortality, from which the LC50 value is calculated.

Cardiac Sensitization

This test evaluates the potential of a substance to induce cardiac arrhythmias in the presence
of epinephrine.

e Animal Model: The beagle dog is the most commonly used animal model for this assay.

e Procedure: The conscious animal is fitted with a mask for inhalation of the test compound.
An intravenous line is established for the administration of epinephrine.

o Exposure and Challenge: The animal is exposed to a specific concentration of the test
substance for a set period (e.g., 5-10 minutes). During exposure, a challenge dose of
epinephrine is administered intravenously.

e Monitoring: The electrocardiogram (ECG) is continuously monitored for the occurrence of
cardiac arrhythmias.

» Endpoint: A positive response is characterized by the induction of a life-threatening
arrhythmia.

Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used method for identifying substances that can cause gene
mutations.

» Test Strains: Several strains of Salmonella typhimurium that are auxotrophic for histidine
(i.e., they cannot synthesize it and require it for growth) are used.

» Metabolic Activation: The test is performed with and without a mammalian liver extract (S9
fraction) to assess the mutagenicity of the parent compound and its metabolites.
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e Procedure: The tester strains are exposed to the test substance on a histidine-limited agar
medium.

» Endpoint: If the substance is a mutagen, it will cause a reverse mutation in the bacteria,
allowing them to synthesize histidine and form visible colonies. The number of revertant
colonies is an indication of the mutagenic potential of the substance.

Metabolic Pathway of 1,2-dichloro-1,1-
difluoroethane (HCFC-132h)

The metabolism of HCFC-132b is believed to be initiated by cytochrome P450 enzymes,
particularly CYP2EL1.[3][6]

1,2-dichloro-1,1-difluoroethane Oxidation . . .
(HCFC-132b) + Chlorodifluoroacetic acid

———————————— Unstable Intermediate

I
Cytochrome P450 2E1 Other Metabolites

Click to download full resolution via product page

Caption: Proposed metabolic pathway of HCFC-132b.

Experimental Workflow for Acute Inhalation Toxicity

The following diagram illustrates a typical workflow for an acute inhalation toxicity study.
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Caption: Workflow for an acute inhalation toxicity study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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